![molecular formula C16H19N5O4 B2982185 1-(3-oxo-3-(3-(pyrimidin-4-yloxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione CAS No. 2034633-47-9](/img/structure/B2982185.png)
1-(3-oxo-3-(3-(pyrimidin-4-yloxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione
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Description
1-(3-oxo-3-(3-(pyrimidin-4-yloxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H19N5O4 and its molecular weight is 345.359. The purity is usually 95%.
BenchChem offers high-quality 1-(3-oxo-3-(3-(pyrimidin-4-yloxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-oxo-3-(3-(pyrimidin-4-yloxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Research
Pyrimidine derivatives have been studied for their potential as antiviral agents. For example, certain derivatives have been identified as inhibitors of the main protease (Mpro) in SARS-CoV-2, making them targets for anti-COVID-19 drug discovery .
Anti-inflammatory Research
The synthesis of pyrimidines has been associated with anti-inflammatory activities. Innovative syntheses methods have been developed to create functionally significant pyrimidines for this purpose .
Anticancer Research
Pyrimidine compounds have shown promise in anticancer research, with some derivatives exhibiting excellent activity against human cancer cell lines and inducing cell death through apoptosis by inhibiting CDK enzymes .
Chemical Synthesis and Properties
Research into the synthesis and chemical properties of pyrimidine derivatives is ongoing. This includes studying their cyclocondensation reactions and chemical properties for various applications .
Protein Kinase Inhibition
Pyrimidine and fused pyrimidine derivatives are being explored as protein kinase inhibitors, which is significant since protein kinases are involved in many diseases .
properties
IUPAC Name |
1-[3-oxo-3-(3-pyrimidin-4-yloxypiperidin-1-yl)propyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O4/c22-13-4-8-20(16(24)19-13)9-5-15(23)21-7-1-2-12(10-21)25-14-3-6-17-11-18-14/h3-4,6,8,11-12H,1-2,5,7,9-10H2,(H,19,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFHMQDZEYDEQFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCN2C=CC(=O)NC2=O)OC3=NC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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